Cas no 885518-87-6 (4,6-Dimethoxy-1H-indazole-3-carbaldehyde)

• Product Name: 4,6-Dimethoxy-1H-indazole-3-carbaldehyde
• CAS No: 885518-87-6
• MF: C₁₀H₁₀N₂O₃
• MW: 206.198002338409
• MDL: MFCD08273725
• CID: 840969
• PubChem ID: 24728091
• Update Time: 2025-05-26

4,6-Dimethoxy-1H-indazole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4,6-Dimethoxy-1H-indazole-3-carbaldehyde
• 4,6-dimethoxy-2H-indazole-3-carbaldehyde
• 4,6-Dimethoxy-3-indazolecarboxaldehyde
• FT-0751272
• AKOS016007787
• DTXSID90646158
• 885518-87-6
• DB-077912

• MDL： MFCD08273725
• Inchi： 1S/C10H10N2O3/c1-14-6-3-7-10(9(4-6)15-2)8(5-13)12-11-7/h3-5H,1-2H3,(H,11,12)
• InChI Key： OEDBGKJYQGRQOD-UHFFFAOYSA-N
• SMILES： O(C)C1=CC(=CC2C1=C(C=O)NN=2)OC

Computed Properties

• Exact Mass: 206.06914219g/mol
• Monoisotopic Mass: 206.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 64.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on 4,6-Dimethoxy-1H-indazole-3-carbaldehyde

Professional Introduction to 4,6-Dimethoxy-1H-indazole-3-carbaldehyde (CAS No. 885518-87-6)

4,6-Dimethoxy-1H-indazole-3-carbaldehyde is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its Chemical Abstracts Service (CAS) number CAS No. 885518-87-6, possesses a unique structural framework that makes it a valuable intermediate in the development of various biologically active molecules. The presence of both methoxy and aldehyde functional groups in its structure endows it with versatile reactivity, enabling its application in multiple synthetic pathways.

The indazole core of 4,6-Dimethoxy-1H-indazole-3-carbaldehyde is a fused bicyclic system consisting of a benzene ring and a pyrrole ring. This structural motif is well-documented for its role in medicinal chemistry, particularly in the design of compounds with potential therapeutic effects. The methoxy groups at the 4- and 6-positions enhance the lipophilicity of the molecule, while the aldehyde group at the 3-position provides a reactive site for further functionalization. Such features make it an attractive building block for the synthesis of more complex pharmacophores.

In recent years, there has been a surge in research focusing on indazole derivatives due to their demonstrated biological activities. Studies have highlighted the potential of these compounds as scaffolds for drugs targeting various diseases, including cancer, inflammation, and infectious disorders. The aldehyde functionality in 4,6-Dimethoxy-1H-indazole-3-carbaldehyde allows for convenient coupling with nucleophiles such as amines and hydrazines, facilitating the formation of amides and hydrazones, respectively. These derivatives have been explored for their ability to interact with biological targets such as enzymes and receptors.

One of the most compelling aspects of 4,6-Dimethoxy-1H-indazole-3-carbaldehyde is its utility in generating libraries of compounds for high-throughput screening (HTS). The structural diversity introduced by variations in substitution patterns around the indazole ring can lead to novel molecules with enhanced binding affinity and selectivity. For instance, recent studies have demonstrated that indazole derivatives exhibit inhibitory activity against kinases and other enzymes implicated in signal transduction pathways. The methoxy groups contribute to favorable pharmacokinetic properties, such as improved solubility and metabolic stability.

The synthesis of 4,6-Dimethoxy-1H-indazole-3-carbaldehyde typically involves multi-step organic transformations starting from readily available precursors. Common synthetic routes include condensation reactions followed by functional group interconversions to introduce the desired substituents. Advances in catalytic methods have further refined these processes, enabling more efficient and scalable production. For example, transition metal-catalyzed cross-coupling reactions have been employed to construct the indazole core with high precision.

The biological evaluation of derivatives derived from CAS No. 885518-87-6 has revealed promising activities in preclinical models. Researchers have reported that certain indazole-based compounds inhibit the growth of tumor cells by modulating key molecular targets involved in cell proliferation and apoptosis. Additionally, these derivatives have shown anti-inflammatory properties by interacting with cytokine pathways and reducing pro-inflammatory mediator release. Such findings underscore the importance of this scaffold in drug discovery efforts.

The development of computational tools has also played a crucial role in optimizing the design of indazole derivatives. Molecular modeling techniques allow researchers to predict binding modes and affinity for target proteins, guiding the synthesis of more potent analogs. Furthermore, virtual screening methods enable rapid identification of lead compounds from large chemical databases, streamlining the drug discovery process.

In conclusion, 4,6-Dimethoxy-1H-indazole-3-carbaldehyde represents a significant asset in pharmaceutical research due to its structural versatility and biological relevance. Its role as an intermediate in synthesizing biologically active molecules continues to be explored across various therapeutic areas. As our understanding of molecular interactions advances, compounds derived from this scaffold are likely to contribute to next-generation therapeutics targeting complex diseases.